2-(4-bromo-3,5-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• IUPAC Name: 2-(4-bromo-3,5-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C18H18BrNO4/c1-11-7-14(8-12(2)18(11)19)24-10-17(21)20-13-3-4-15-16(9-13)23-6-5-22-15/h3-4,7-9H,5-6,10H2,1-2H3,(H,20,21)
• InChI Key: QAOZNVGLJVDPGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)OCC(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C18H18BrNO4
• Molecular Weight: 392.2 g/mol

Description

2-(4-bromo-3,5-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 2-(4-bromo-3,5-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various experimental models. In animal models, it has been shown to reduce inflammation and pain. In vitro studies have shown that it can inhibit the growth of certain weed species.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-bromo-3,5-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide in lab experiments include its relatively simple synthesis method and its potential applications in various fields. However, its mechanism of action is not fully understood, and more research is needed to fully elucidate its effects.

Future Directions

There are several future directions for the study of 2-(4-bromo-3,5-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide. In medicine, further studies are needed to determine its potential as a treatment for pain and inflammation. In agriculture, further studies are needed to determine its potential as a herbicide and its effects on non-target species. In material science, further studies are needed to determine its potential as a building block for the synthesis of novel materials. Additionally, further studies are needed to fully elucidate its mechanism of action and its effects on biochemical and physiological processes.

Synthesis Methods

The synthesis method of 2-(4-bromo-3,5-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride to form 2,3-dihydro-1,4-benzodioxin-6-yl chloride, which then undergoes a reaction with 4-bromo-3,5-dimethylphenol in the presence of potassium carbonate to form the intermediate compound. The intermediate compound then undergoes a reaction with N-(2-chloroacetyl)acetamide in the presence of sodium hydride to form the final product.

Scientific Research Applications

2-(4-bromo-3,5-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has been studied for its potential applications in various fields. In medicine, it has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. In agriculture, it has been studied for its potential use as a herbicide, as it has been shown to inhibit the growth of certain weed species. In material science, it has been studied for its potential use as a building block for the synthesis of novel materials.